Cas no 22911-97-3 (but-2-enedioic acid; N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine)

• Product Name: but-2-enedioic acid; N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine
• CAS No: 22911-97-3
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 266954
• PubChem ID: 6450249
• Update Time: 2025-04-19

but-2-enedioic acid; N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine Chemical and Physical Properties

Names and Identifiers

• but-2-enedioic acid
• N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine
• 4,5,6,7-Tetrahydro-N,2-dimethyl-2H-indazol-3-ylammonium hydrogen maleate
• N,2-dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine (2Z)-but-2-enedioate
• Tetridamine maleate
• EINECS 245-318-2
• Tetrydamine maleate
• Fomene (TN)
• TETRIDAMINE MALEATE [WHO-DD]
• SMR000565211
• UNII-B976EB226W
• 41083-40-3
• 2H-INDAZOL-3-AMINE, 4,5,6,7-TETRAHYDRO-N,2-DIMETHYL-, (2Z)-2-BUTENEDIOATE (1:1)
• 22911-97-3
• HMS2874P12
• B976EB226W
• EINECS 255-210-7
• SCHEMBL8991686
• 4,5,6,7-Tetrahydro-N,2-dimethyl-2H-indazol-3-amine maleate
• Q27274537
• D08577
• NS00088848
• CHEMBL1550288
• MLS001195619
• Deb (TN)
• but-2-enedioic acid; N,2-dimethyl-4,5,6,7-tetrahydroindazol-3-amine

• Inchi： 1S/C9H15N3.C4H4O4/c1-10-9-7-5-3-4-6-8(7)11-12(9)2;5-3(6)1-2-4(7)8/h10H,3-6H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： WBQNUTJPYOXRCC-BTJKTKAUSA-N
• SMILES： OC(/C=C\C(=O)O)=O.N1(C)C(=C2C(CCCC2)=N1)NC

Computed Properties

• Exact Mass: 281.13767
• Monoisotopic Mass: 281.137556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Boiling Point: 327.2°Cat760mmHg
• Flash Point: 151.7°C
• PSA: 111.86